Cas no 172899-14-8 (Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)-)
172899-14-8 structure
Product Name:Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)-
CAS No:172899-14-8
MF:C8H12N2O3S
MW:216.257480621338
CID:111544
PubChem ID:19977708
Update Time:2025-04-18
Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)-
- 4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine
- Pyrimidine, 4-ethoxy-6-methyl-2-(methylsulfonyl)- (9CI)
- 172899-14-8
- 4-ethoxy-6-methyl-2-methylsulfonylpyrimidine
- SCHEMBL8869963
- PAHDPHYHMVHWJV-UHFFFAOYSA-N
-
- Inchi: 1S/C8H12N2O3S/c1-4-13-7-5-6(2)9-8(10-7)14(3,11)12/h5H,4H2,1-3H3
- InChI Key: PAHDPHYHMVHWJV-UHFFFAOYSA-N
- SMILES: S(C)(C1N=C(C=C(C)N=1)OCC)(=O)=O
Computed Properties
- Exact Mass: 216.05696
- Monoisotopic Mass: 216.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.5A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 69.15
Pyrimidine,4-ethoxy-6-methyl-2-(methylsulfonyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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